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Compound of Interest

Ac-Arg-Lys-lle-Leu-Phe-Leu-Asp-
Compound Name:

Gly-NH2
CAS No.: 128211-01-8
Cat. No.: B12650033

Get Quote

Executive Summary

Ac-Arg-Lys-lle-Leu-Phe-Leu-Asp-Gly-NH2 is a synthetic octapeptide designed to mimic a
specific cleavage site within the HIV-1 Gag polyprotein.[1] It serves as a high-fidelity substrate
for HIV-1 Protease (HIV-1 PR), an aspartyl protease essential for viral maturation.[1]

In drug development, this peptide is utilized to determine enzyme kinetics (

) and screen for protease inhibitors (e.g., Saquinavir, Darunavir).[1] Its structural design
incorporates an N-terminal acetylation and C-terminal amidation to mimic the continuous
polypeptide chain of the native viral protein, ensuring that ionization only occurs at side chains
and not at the termini.

Key Classification:

¢ Role: Fluorogenic/HPLC-based Protease Substrate.
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e Target: HIV-1 Aspartyl Protease.

e Mechanism: Hydrolysis of the Leu-Phe scissile bond.

Molecular Architecture & Physicochemical
Properties[1][2][3][4]
Primary Structure Analysis

The peptide sequence corresponds to the P4—P4' residues of the protease binding pocket.[2]
HIV-1 Protease recognizes an octapeptide span, with the cleavage occurring between the P1
and P1' residues.[?]

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC15469/
https://pmc.ncbi.nlm.nih.gov/articles/PMC15469/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Role in
. . Binding Physicochemi
Position Residue Code
Pocket cal Nature
(Subsite)
Removes
N-Cap Acetyl Ac Protection positive charge
at N-term.[1]
o ) Cationic, Polar.
P4 Arginine Arg (R) S4 Interaction
[1][3]
) ) Cationic, Polar.
P3 Lysine Lys (K) S3 Interaction 1
Hydrophobic,
P2 Isoleucine lle (1) S2 Interaction Beta-branched.
[1]
] S1 (Scissile ]
P1 Leucine Leu (L) Hydrophobic.[1]
Bond Donor)
) S1' (Scissile Aromatic,
P1' Phenylalanine Phe (F) )
Bond Acceptor) Hydrophobic.[1]
P2’ Leucine Leu (L) S2' Interaction Hydrophobic.[1]
pP3' Aspartic Acid Asp (D) S3' Interaction Anionic.[1]
P4 Glycine Gly (G) S4' Interaction Flexible spacer.
Removes
C-Cap Amide NH2 Protection negative charge

at C-term.[1]

Physicochemical Data

e Molecular Formula:ngcontent-ng-c2977031039=""_nghost-ng-c1310870263="" class="inline

ng-star-inserted">

[1]14]
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e Molecular Weight (Monoisotopic): ~1001.60 Da[1]
 Isoelectric Point (pl): ~10.5 (Dominated by Arg/Lys).[1]
e Net Charge (pH 7.0): +1 (Arg

, Lys

, Asp

)[1]

o Solubility: Soluble in water and aqueous buffers (pH < 8).[1] For high concentrations, 10-50%
DMSO or 2-methoxyethanol is recommended to prevent aggregation of the hydrophobic core
(ILFL).[1]

Mechanism of Action: Proteolytic Cleavage

The utility of Ac-RKILFLDG-NHZ2 relies on its specific hydrolysis by HIV-1 Protease. The
enzyme utilizes a catalytic dyad of aspartic acid residues (Asp25/Asp25) to activate a water
molecule, which attacks the peptide bond between Leucine and Phenylalanine.[1]

The Scissile Bond

The cleavage event is highly specific:

[1]

o Substrate: N-terminally blocked (non-reactive to amine-specific reagents).[1]
e Product 1: Ac-Arg-Lys-lle-Leu-OH (C-terminal carboxylate).[1]
e Product 2: H-Phe-Leu-Asp-Gly-NH2 (N-terminal primary amine).[1]

Detection Strategy (The "Switch")

This cleavage exposes a free primary amine on the Phenylalanine residue of the downstream
product.[1] This allows for two primary detection modes:[5]

o HPLC: Separation of the intact substrate (hydrophobic) from the two smaller fragments.[1]
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o Fluorogenic Derivatization: The free amine of the product (H-FLDG-NH2) can react with
fluorogenic reagents (e.g., catechol/borate/periodate or fluorescamine) to generate a signal.
[1] The intact acetylated substrate generates no signal, creating a "dark-to-bright" assay.[1]

Visualization: Proteolytic Pathway
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Caption: Mechanism of HIV-1 Protease cleavage at the Leu-Phe bond, exposing the N-terminal
amine for detection.

Synthesis & Purification Protocols

To ensure assay reproducibility, the peptide must be synthesized with high purity (>95%) using
Solid Phase Peptide Synthesis (SPPS).[1]

Fmoc-SPPS Protocol

Resin Selection: Rink Amide MBHA Resin (Low loading: 0.3—-0.5 mmol/qg) is required to
generate the C-terminal amide (

)-[1]

Step-by-Step Workflow:
e Swelling: DMF (30 min).
o Deprotection: 20% Piperidine in DMF (2 x 10 min) to remove Fmoc.

e Coupling:
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[e]

Activator: HBTU/HOBt or HATU (0.95 eq relative to AA).[1]

(¢]

Base: DIPEA (2.0 eq).[1]

[¢]

Amino Acid: 5.0 eq excess.

[¢]

Time: 45—-60 min per residue.
e Sequence Assembly: Gly

Asp(OtBu)

Leu

Phe

Leu

lle

Lys(Boc)

Arg(Pbf).[1]

» N-Terminal Capping: After the final Fmoc removal from Arg, treat resin with Acetic
Anhydride/Pyridine (1:1) in DCM for 30 min to install the Acetyl group.[1]

o Cleavage: TFA/TIS/H20 (95:2.5:2.5) for 3 hours.

Purification & Validation

e Method: RP-HPLC (C18 Column).[1]

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% to 60% B over 30 minutes. The hydrophobic core (ILFL) will cause the peptide
to elute relatively late (approx. 40-50% B).[1]

Validation: ESI-MS must confirm
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and

[1]

Visualization: Synthesis Workflow
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Caption: Fmoc-SPPS cycle for Ac-RKILFLDG-NH2 synthesis, highlighting the critical
acetylation step.

Experimental Protocols for Bioassays

Preparation of Stock Solution
e Weighing: Accurately weigh 1-2 mg of lyophilized peptide.

¢ Dissolution: Dissolve in a minimal volume of DMSO (e.g., 50

L) to ensure complete solvation of the hydrophobic core.[1]

e Dilution: Dilute to 1 mM stock using 50 mM Sodium Acetate Buffer (pH 5.5).

o Note: HIV-1 Protease has optimal activity at acidic pH (4.5-5.5).[1] Avoid neutral buffers
(PBS pH 7.4) for the reaction, as the enzyme activity drops significantly.[1]

Kinetic Assay (HPLC Method)

This method is the "Gold Standard" for validating inhibitor potency.[1]

» Reaction Mix:
o Buffer: 50 mM Sodium Acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 5.0.[1]
o Substrate: 50

M Ac-RKILFLDG-NH2.[1]

o Enzyme: 20-100 nM Recombinant HIV-1 Protease.

Incubation: 37°C for 15—-60 minutes.

Quenching: Add equal volume of 10% TFA.

Analysis: Inject onto C18 HPLC. Monitor depletion of the substrate peak and appearance of
the product peaks (Ac-RKIL-OH and H-FLDG-NH2).[1]

Calculation: Plot initial velocity (
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) vs. substrate concentration
to determine

and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Ac-RKILFLDG-NH2 Structural &
Functional Analysis[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12650033/docs#technical-guide-ac-rkilfldg-nh2-
structural-functional-analysis-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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